3,5-Dimethyl-2-ethylpyrazine

• CAS No.: 13925-07-0
• Product Name: 3,5-Dimethyl-2-ethylpyrazine
• Molecular Formula: C8H12N2
• Molecular Weight: 136.19 g/mol
• IUPAC Name: 2-ethyl-3,5-dimethylpyrazine
• Standard InChI: InChI=1S/C8H12N2/c1-4-8-7(3)10-6(2)5-9-8/h5H,4H2,1-3H3
• Standard InChIKey: JZBCTZLGKSYRSF-UHFFFAOYSA-N
• SMILES: CCC1=NC=C(N=C1C)C
• Canonical SMILES: CCC1=NC=C(N=C1C)C
• Density: 0.950-0.980; 0.952-0.961
• Physical Description: colourless to slightly yellow liquid with a toasted nut, chocolaty, sweet woody odour; colourless to slightly yellow liquid
• Description: 2-Ethyl-3, 5-dimethylpyrazine, also known as 2, 6-dimethyl-3-ethyl-pyrazine or fema 3150, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2-Ethyl-3, 5-dimethylpyrazine is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2-ethyl-3, 5-dimethylpyrazine is primarily located in the cytoplasm. 2-Ethyl-3, 5-dimethylpyrazine exists in all eukaryotes, ranging from yeast to humans. 2-Ethyl-3, 5-dimethylpyrazine is a burnt almonds, coffee, and potato tasting compound that can be found in a number of food items such as green vegetables, coffee and coffee products, cereals and cereal products, and tea. This makes 2-ethyl-3, 5-dimethylpyrazine a potential biomarker for the consumption of these food products.
• Solubility: soluble in water, oils, organic solvents; miscible at room temperature (in ethanol)
• Synonyms: 2-Ethyl-3,5-dimethyl-pyrazine; 2-Ethyl-3,5-dimethylpyrazine; 3-Ethyl-2,6-dimethylpyrazine
• PubChem Compound: 26334
• Last Modified: Nov 11 2021